Cas no 111043-51-7 (1-[(4-methylphenyl)methyl]azetidin-3-ol)

• Product Name: 1-[(4-methylphenyl)methyl]azetidin-3-ol
• CAS No: 111043-51-7
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD12406963
• CID: 1196226
• PubChem ID: 13813931
• Update Time: 2025-06-11

1-[(4-methylphenyl)methyl]azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinol, 1-[(4-methylphenyl)methyl]-
• 1-[(4-methylphenyl)methyl]azetidin-3-ol
• AB91991
• SCHEMBL2920097
• 111043-51-7
• 1-(4-methylbenzyl)azetidin-3-ol
• 1-[(4-Methylphenyl)methyl]-3-azetidinol
• F1908-1834
• AKOS012585955
• CS-0363558

• MDL： MFCD12406963
• Inchi： 1S/C11H15NO/c1-9-2-4-10(5-3-9)6-12-7-11(13)8-12/h2-5,11,13H,6-8H2,1H3
• InChI Key： ZQCMTMCYTJIOBQ-UHFFFAOYSA-N
• SMILES： OC1CN(CC2C=CC(C)=CC=2)C1

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47

Additional information on 1-[(4-methylphenyl)methyl]azetidin-3-ol

Introduction to 1-[(4-methylphenyl)methyl]azetidin-3-ol (CAS No. 111043-51-7)

1-[(4-methylphenyl)methyl]azetidin-3-ol, also known by its CAS number 111043-51-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a broad range of biological activities. The unique structural features of 1-[(4-methylphenyl)methyl]azetidin-3-ol make it a valuable candidate for various therapeutic applications, particularly in the development of novel drugs targeting neurological and cardiovascular disorders.

The chemical structure of 1-[(4-methylphenyl)methyl]azetidin-3-ol consists of an azetidine ring with a hydroxyl group at the 3-position and a benzyl substituent at the 1-position, which is further substituted with a methyl group. This configuration imparts specific physicochemical properties that are crucial for its biological activity. The compound's solubility, stability, and permeability are key factors that influence its pharmacokinetic and pharmacodynamic profiles, making it an attractive target for drug development.

Recent studies have highlighted the potential of 1-[(4-methylphenyl)methyl]azetidin-3-ol in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are important targets for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of 1-[(4-methylphenyl)methyl]azetidin-3-ol to selectively bind to these receptors suggests its potential as a lead compound for developing more effective and targeted therapies.

In addition to its neurological applications, 1-[(4-methylphenyl)methyl]azetidin-3-ol has also shown promise in cardiovascular research. Studies have demonstrated that this compound can modulate ion channels and receptors involved in cardiac function, potentially offering new avenues for treating conditions such as arrhythmias and hypertension. The compound's ability to influence these pathways without significant side effects makes it an attractive candidate for further investigation in preclinical and clinical trials.

The synthesis of 1-[(4-methylphenyl)methyl]azetidin-3-ol has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 4-methylaniline with an appropriate azetidine precursor, followed by functional group manipulation to introduce the hydroxyl group at the 3-position. These synthetic methods are crucial for ensuring the availability of high-purity material for both research and development purposes.

The safety profile of 1-[(4-methylphenyl)methyl]azetidin-3-ol is another important aspect that has been evaluated in recent studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for use in drug development programs. However, as with any new chemical entity, ongoing safety monitoring is essential to ensure its long-term safety and efficacy.

In conclusion, 1-[(4-methylphenyl)methyl]azetidin-3-ol (CAS No. 111043-51-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing novel therapies targeting neurological and cardiovascular disorders. Continued research into this compound's mechanisms of action and safety profile will be crucial for advancing its potential as a therapeutic agent.